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Compound of Interest

propanebis(imidamide)
Compound Name:
hydrochloride

Cat. No.: B8445167

Get Quote

Executive Summary & Chemical Identification

Propanebis(imidamide) hydrochloride (CAS: 6623-84-3), formally known as
Propanediimidamide dihydrochloride or Malonamidine dihydrochloride, is a critical C3-building
block used in the synthesis of nitrogenous heterocycles (e.g., pyrimidines) and as a fragment in
drug discovery.[1][2][3][4][5]

Due to the presence of two amidine functional groups, this compound exhibits significant
hygroscopicity and susceptibility to hydrolytic degradation. Strict adherence to moisture-free
storage protocols is required to prevent conversion to amides and ammonium salts, which
renders the reagent useless for cyclization reactions.
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Parameter Specification

Chemical Name Propanediimidamide dihydrochloride

Propanebis(imidamide) dihydrochloride;

Synonyms Malonamidine 2HCI

CAS Number 6623-84-3

Molecular Formula C3H10CI2Na (C3sHsNa4[1][2][6] - 2HCI)
Molecular Weight 173.04 g/mol

Physical State White to off-white crystalline powder
pKa (Calculated) ~11.0 (Amidine group)

Critical Storage Protocols (Powder)
Environmental Control

The stability of Propanebis(imidamide) hydrochloride is governed by the kinetics of amidine
hydrolysis. Moisture ingress catalyzes the nucleophilic attack of water on the imine carbon,
releasing ammonia.

e Temperature:

o Long-term (> 1 month): Store at -20°C. Lower temperatures reduce the kinetic rate of
hydrolysis and oxidation.

o Short-term (Active use): Ambient temperature (20-25°C) is acceptable only if the container
is tightly sealed and desiccated.

e Atmosphere:

o Store under Inert Gas (Argon or Nitrogen). The hydrochloride salt is stable to air oxidation
but highly sensitive to atmospheric moisture.

o Desiccation: Mandatory. Store primary vials inside a secondary container (desiccator) with
active silica gel or Drierite™.
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Container Specifications

o Vial Type: Amber glass (Type | borosilicate) with Teflon-lined screw caps.

o Seal: Parafilm™ or shrink-wrap seals must be applied after every use to maintain closure
integrity.

» Avoid: Polystyrene or low-density polyethylene (LDPE) containers for long-term storage, as
they are permeable to water vapor.

Handling Protocol (The "Dry-Box" Rule)

» Equilibration: Before opening a vial stored at -20°C, allow it to warm to room temperature for
30 minutes inside a desiccator.

o Reasoning: Opening a cold vial in humid air causes immediate condensation on the
powder, initiating hydrolysis.

» Sampling: Weigh out the required mass quickly in a low-humidity environment (<40% RH) or
a glovebox.

» Resealing: Purge the headspace with Argon/Nitrogen before resealing.

Solution Preparation & Stability

Warning: Propanebis(imidamide) hydrochloride is unstable in aqueous solution at neutral or
alkaline pH.

Solvent Compatibility
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Solvent Solubility Stability Rating Application
) Poor (Hydrolyzes Avoid for stock
Water High )
hours-days) solutions.
Fair (Stable if _
Methanol/Ethanol Moderate Synthesis solvent.

anhydrous)

) Good (Stable for ]
DMSO High Screening/Stock.
weeks at -20°C)

DMF Moderate Good Synthesis solvent.

Reconstitution Protocol (For Stock Solutions)

Objective: Prepare a 100 mM stock solution in DMSO for screening/synthesis.
o Calculate Mass: For 10 mL of 100 mM solution, weigh 173.0 mg of powder.
» Solvent Addition: Add 10 mL of Anhydrous DMSO (Water content < 50 ppm).
o Note: Use a fresh bottle of DMSO or one stored over molecular sieves (3A or 4A).

» Dissolution: Vortex for 30—60 seconds. Sonicate if necessary (limit to < 2 mins to avoid
heating).

e Aliquot & Freeze: Dispense into single-use aliquots (e.g., 500 pL) to avoid freeze-thaw
cycles. Store at -20°C or -80°C.

Degradation Mechanism & Quality Control

Understanding the degradation pathway is essential for troubleshooting failed reactions.

Hydrolysis Pathway (Graphviz Diagram)

The amidine group undergoes hydrolysis to form an amide, releasing ammonium chloride.
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Figure 1: Hydrolytic degradation pathway of amidines. In the presence of moisture, the active
amidine converts to the inactive amide (Propanediamide).

QC Protocol: Verifying Purity

Before using stored powder for critical synthesis steps, verify integrity.
 Visual Inspection:
o Pass: Free-flowing white powder.

o Fail: Clumped, sticky, or yellowed solid (indicates moisture absorption and partial
hydrolysis).

e 1H-NMR Validation (D20 or DMSO-ds):

o Active Peak: Look for the methylene protons of the propane chain (triplet/quintet) and the
exchangeable amidine protons (broad singlet ~8.5-9.5 ppm in DMSO).
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o Impurity Peak: Appearance of new signals corresponding to Propanediamide
(Malonamide) or shifts in the methylene region indicate hydrolysis.

 Silver Nitrate Test (Qualitative):

o Dissolve a small amount in water. Add AgNOs. A heavy white precipitate (AgCl) confirms
the presence of chloride counterions, but does not confirm the integrity of the organic
cation. This only confirms it is a chloride salt.

Safety & Handling (E-E-A-T)
e Hazards:
o Irritant: Causes skin and serious eye irritation (H315, H319).[7]
o Respiratory: May cause respiratory irritation (H335).[7]
« PPE:
o Standard: Nitrile gloves, safety goggles, lab coat.
o Respiratory: Use a fume hood when handling the powder to prevent inhalation of fine dust.

o Disposal: Dilute with water and dispose of as organic chemical waste containing nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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